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- InChI:
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InChI=1S/C30H39NO5/c1-18-10-9-13-23-27(33)20(3)19(2)26-24(16-22-11-7-6-8-12-22)31-28(34)30(23,26)25(36-21(4)32)14-15-29(5,35)17-18/h6-9,11-15,18-19,23-27,33,35H,3,10,16-17H2,1-2,4-5H3,(H,31,34)/b13-9-,15-14-/t18-,19+,23-,24-,25+,26-,27+,29-,30+/m0/s1
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The cytochalasins are cell-permeable fungal metabolites that inhibit actin polymerization. This interferes with such diverse processes as cell movement, growth, phagocytosis, degranulation, and secretion. Cytochalasin H is a potent inhibitor of actin incorporation into filaments. 0 Like cytochalasin D, it also increases the steady-state diffusion coefficients of filaments, suggesting that it stimulates filament shortening. Cytochalasin H suppresses the production of reactive oxygen species by stimulated human neutrophils, blocks endocytosis of CD59 in lymphocytes, and shows anti-angiogenic activity both in vitro and in vivo. 1,12,13
Paspalin is a natural product found in Phomopsis and Pestalotia with data available.